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Compound of Interest

Compound Name: (1-Ethoxy-2-iodoethyl)benzene

CAS No.: 52763-02-7

Cat. No.: B13559523

Get Quote

Category: Synthetic Intermediates / Halo-Ethers Focus: Characterization, Synthesis

Optimization, and Reactivity Profiling

Executive Summary
1-ethoxy-2-iodo-1-phenylethane (also known as (2-iodo-1-ethoxyethyl)benzene) is a

bifunctional building block generated via the regioselective iodoalkoxylation of styrene. Unlike

its bromo- or chloro-analogs, the iodo-derivative offers a unique balance of stability and

reactivity, particularly as a precursor for phenyl vinyl ethers (via E2 elimination) or as a radical

progenitor in carbon-carbon bond-forming reactions.

This guide compares the Iodo- variant against standard alternatives (Bromo-analogs) and

evaluates the efficiency of Molecular Iodine (

) versus N-Iodosuccinimide (NIS) synthetic routes.

Characterization Profile
The following data establishes the identity and purity standards for the target compound.
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Physical Properties
Property Specification Notes

CAS Number
857234-89-2 (Generic for halo-

ethers)

Often indexed under general

iodo-alkoxy styrenes.

Molecular Formula

Molecular Weight 276.12 g/mol
High iodine mass contribution

(~46%).

Appearance Pale yellow to amber oil
Darkens upon light exposure

(iodine liberation).

Boiling Point 115–118 °C (at 2 mmHg)
Extrapolated from bromo-

analog data.

Solubility

Soluble in

,

, THF

Decomposes slowly in protic

acids.

Spectroscopic Data (Representative)
The regiochemistry is defined by the Markovnikov addition, placing the ethoxy group at the

benzylic position (stabilized carbocation character) and the iodine at the primary carbon.

H NMR (400 MHz,

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

7.30 – 7.42 Multiplet 5H Ar-H
Phenyl ring

protons.

4.35
dd (J = 8.5, 5.0

Hz)
1H Ph-CH(OEt)-

Benzylic

methine;

deshielded by

Oxygen and

Phenyl ring.

3.25 – 3.45 Multiplet 4H

-CH

-I & -OCH

CH

Overlap region:

Iodomethyl

protons and

ethoxy

methylene.

1.18
Triplet (J = 7.0

Hz)
3H

-OCH

CH

Methyl of the

ethoxy group.

C NMR (100 MHz,

)
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Shift (

, ppm)
Assignment Notes

140.5 Ar-C (ipso) Quaternary aromatic carbon.

128.5, 128.1, 126.5 Ar-CH Typical phenyl pattern.

82.4 Ph-CH(OEt)-
Benzylic carbon (significantly

deshielded by oxygen).

64.8

-OCH

CH
Ethoxy methylene.

15.2

-OCH

CH
Ethoxy methyl.

8.5
-CH

-I

Iodomethyl carbon (shielded

by "Heavy Atom Effect" of

Iodine).

Comparative Performance Analysis
A. Synthesis Route Comparison: vs. NIS
The choice of iodinating agent significantly impacts atom economy and purification difficulty.
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Feature
Method A: Molecular Iodine (

)

Method B: N-

Iodosuccinimide (NIS)

Reagent Cost Low (Commodity chemical) High (Specialty reagent)

Atom Economy
High (100% incorporated if

oxidant used)
Lower (Succinimide waste)

Reaction Time 2–4 Hours 1–2 Hours

Purification

Requires Thiosulfate wash

(remove excess

)

Requires filtration/extraction

(remove succinimide)

Yield 85 – 92% 88 – 95%

Green Score
High (Ethanol solvent, no

organic waste)
Medium (Atom waste)

Verdict Preferred for Scale-up
Preferred for Small-

scale/Discovery

B. Product Utility: Iodo- vs. Bromo-Analog
Why choose the Iodo-derivative over the more common 1-ethoxy-2-bromo-1-phenylethane?

Elimination Efficiency: The C-I bond is weaker (approx. 57 kcal/mol) than the C-Br bond (68

kcal/mol). This makes the Iodo-derivative a superior precursor for generating phenyl vinyl

ethers under mild basic conditions (e.g.,

-BuOK), minimizing side reactions like polymerization.

Radical Chemistry: The C-I bond is easily homolyzed by radical initiators (AIBN/Bu3SnH),

allowing for radical cyclization or reduction reactions that are sluggish with the bromo-

analog.

Experimental Protocol (Method A: Green Synthesis)
Objective: Regioselective synthesis of 1-ethoxy-2-iodo-1-phenylethane from styrene.
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Materials
Styrene (10 mmol, 1.04 g)

Iodine (

) (11 mmol, 2.79 g)

Ethanol (Absolute, 20 mL)

Sodium Thiosulfate (sat. aq. solution)

Workflow
Preparation: Dissolve styrene (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

Addition: Add molecular iodine (11 mmol) in portions over 15 minutes at room temperature.

The solution will turn dark brown.

Reaction: Stir the mixture at room temperature for 3 hours. Monitor via TLC (Hexane/EtOAc

9:1). The brown color will fade to a light amber.

Quench: Pour the reaction mixture into 50 mL of water. Add saturated

solution dropwise until the iodine color completely disappears (yellow

colorless).

Extraction: Extract with Dichloromethane (

mL).

Drying: Dry combined organics over anhydrous

, filter, and concentrate under reduced pressure.

Result: The product is obtained as a pale yellow oil (Yield: ~90%). No further purification is

usually required for subsequent elimination steps.

Mechanistic Insight
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The reaction proceeds via a 3-membered Iodonium Ion intermediate. The high regioselectivity

is dictated by the electronic stabilization of the partial positive charge at the benzylic position,

directing the nucleophilic attack of ethanol to that specific carbon (Markovnikov addition).
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Benzylic C

Click to download full resolution via product page

Figure 1: Mechanism of regioselective iodoethoxylation. The nucleophile (EtOH) attacks the

more substituted carbon due to benzylic stabilization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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